Cas no 50440-82-9 (2-amino-6-methyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-amino-6-methyl-3,4-dihydroquinazolin-4-one
• CAS No: 50440-82-9
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD00236015
• CID: 89572
• PubChem ID: 135474899
• Update Time: 2025-04-18

2-amino-6-methyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-methylquinazolin-4(3H)-one
• 2-Amino-4-hydroxy-6-methylquinazoline
• 2-amino-6-methyl-1H-quinazolin-4-one
• 4(3H)-Quinazolinone, 2-amino-6-methyl-
• 2-Amino-4-hydroxy-6-methylchinazolin
• 2-amino-6-methyl-3H-quinazolin-4-one
• 2-AMINO-6-METHYL-4(3H)-QUINAZOLONE
• 2-amino-6-methyl-3,4-dihydroquinazolin-4-one
• Oprea1_706244
• DTXSID80399969
• F15762
• 50440-82-9
• MFCD00236015
• AKOS016011922
• AC-22860
• AS-76260
• A24780
• A1-01397
• 2-aminomonohydroxy-6-methylquinazoline
• TQR0516
• 2-Amino-6-methyl-4(3H)-quinazolinone, AldrichCPR
• CHEMBL7222
• FT-0611210
• SCHEMBL10001734
• 2-Amino-6-methylquinazolin-4(1H)-one
• 2-amino-6-methyl-4(3H)-quinazolinone
• AKOS015897205
• SCHEMBL3245979
• CS-0084697
• DB-020499

• MDL： MFCD00236015
• Inchi： 1S/C9H9N3O/c1-5-2-3-7-6(4-5)8(13)12-9(10)11-7/h2-4H,1H3,(H3,10,11,12,13)
• InChI Key： DJYDUJAKTAWKTN-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2N=C(N)N1
• BRN： 609421

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5A^2
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.42
• Melting Point: >300°C
• Boiling Point: 386.5°C at 760 mmHg
• Flash Point: 187.5°C
• Refractive Index: 1.701
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 71.77000
• LogP: 1.39490
• Solubility: Not determined

2-amino-6-methyl-3,4-dihydroquinazolin-4-one Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C